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Edasalonexent Safety & Efficacy Overview

The table below summarizes the key long-term safety and growth parameter data from clinical trials of

edasalonexent.
Trial / MoveDMD Trial & Open-Label Phase 3 PolarisDMD Phase 1 Study (1
Parameter Extension [1] Trial (52 weeks) [2] week) [3]
Cumulative Up to 150 weeks [1] 52 weeks [2] 7 days [3]
Exposure
General Well-tolerated [1] Generally well- Well tolerated [3]
Tolerability tolerated [2]
Common Gastrointestinal (primarily diarrhea)  Gastrointestinal Gastrointestinal
Adverse Events [1] system (primarily (primarily diarrhea)
(AES) diarrhea) [2] [3]
Serious No serious adverse events on Information not No serious adverse
Adverse Events treatment [1] specified in results events [3]

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s526868?utm_src=pdf-body
https://www.smolecule.com/products/s526868?utm_src=pdf-interest
https://www.smolecule.com/products/s526868?utm_src=pdf-body
https://www.smolecule.com/products/s526868?utm_src=pdf-body
https://ir.astriatx.com/news-releases/news-release-details/catabasis-pharmaceuticals-presents-edasalonexent-potential-0
https://ir.astriatx.com/news-releases/news-release-details/catabasis-pharmaceuticals-presents-edasalonexent-potential-0
https://pmc.ncbi.nlm.nih.gov/articles/PMC8543277/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8543277/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6398836/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6398836/
https://ir.astriatx.com/news-releases/news-release-details/catabasis-pharmaceuticals-presents-edasalonexent-potential-0
https://pmc.ncbi.nlm.nih.gov/articles/PMC8543277/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6398836/
https://ir.astriatx.com/news-releases/news-release-details/catabasis-pharmaceuticals-presents-edasalonexent-potential-0
https://pmc.ncbi.nlm.nih.gov/articles/PMC8543277/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6398836/
https://ir.astriatx.com/news-releases/news-release-details/catabasis-pharmaceuticals-presents-edasalonexent-potential-0
https://pmc.ncbi.nlm.nih.gov/articles/PMC8543277/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6398836/
https://ir.astriatx.com/news-releases/news-release-details/catabasis-pharmaceuticals-presents-edasalonexent-potential-0
https://pmc.ncbi.nlm.nih.gov/articles/PMC6398836/
https://www.smolecule.com/products/s526868?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Trial / MoveDMD Trial & Open-Label Phase 3 PolarisDMD Phase 1 Study (1
Parameter Extension [1] Trial (52 weeks) [2] week) [3]
Growth Age-normative growth [1] Information not Not assessed
Parameters specified in results (short-term study)
3]
Bone Health Preserved bone length and density  Information not Not assessed [3]
(mdx mouse model); No negative specified in results

impact on bone health (patients)

[1]

Adrenal Normal adrenal function; No Information not Not assessed [3]
Function evidence of adrenal insufficiency specified in results
up to 150 weeks [1]

Frequently Asked Questions (FAQs) for Researchers

Q1: What was the most frequently reported adverse event in clinical trials, and how can it be
managed? Al: The most common adverse events involved the gastrointestinal (GI) system, primarily
diarrhea [2] [3]. In over 100 cumulative patient-years of exposure, these events were predominantly mild
and there were no treatment discontinuations due to capsule burden [1]. Management strategies should focus
on supportive care to maintain hydration. The tolerability profile was notably distinct from the adverse

effects typically associated with high-dose steroids [1].

Q2: What long-term data is available on growth parameters for patients taking edasalonexent? A2:
Long-term data from the MoveDMD trial and its open-label extension indicated that edasalonexent was
associated with age-normative growth in boys with DMD. Furthermore, the treatment demonstrated no
negative impact on bone health, and preclinical data from an mdx mouse model showed that it preserved

bone length and density [1].

Q3: How did edasalonexent affect adrenal function during long-term treatment? A3: Monitoring of
adrenal function revealed normal adrenal function for up to 150 weeks of treatment with edasalonexent.
The drug does not impact the glucocorticoid receptor, and there was no evidence of adrenal insufficiency.

No clinically significant changes in cortisol or ACTH levels were reported [1].
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Troubleshooting Common Research Scenarios

Scenario: You are analyzing functional endpoints from a DMD trial and need to interpret age-

subgroup findings.

¢ Guidance: The Phase 3 PolarisDMD trial highlighted the importance of pre-specified age-subgroup
analyses. While the primary and secondary functional endpoints (NSAA, TFTs) did not show
statistical significance for the entire cohort (ages 4-7), a subgroup analysis suggested that younger
patients (<6.0 years) showed more robust and statistically significant differences compared to
placebo for some assessments [2]. When interpreting trial data, always consider the potential
influence of age as a critical biological variable on the outcome.

Scenario: You are designing a long-term extension study and need to justify the safety profile of a drug

for continued administration.

e Guidance: The edasalonexent program provides a template for this justification. Key points to
reference include:

[e]

o

o

The manageable safety profile over the treatment period (e.g., 52 weeks in Phase 3) [2].
The absence of serious adverse events linked to the study drug in long-term exposure [1] [3].
Specific data on preserved organ system function, such as normal adrenal activity and age-
normative growth patterns, which are particularly relevant for pediatric populations [1].

High patient retention rates in extension studies (e.g., 93% of boys completing Phase 3 chose
to enter the open-label extension), which indirectly supports tolerability [4].

Experimental Pathway & Workflow Diagram

The following diagram illustrates the hypothesized mechanism of action of edasalonexent and the key

experimental endpoints used to evaluate its efficacy and safety in clinical trials.
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Diagram Title: Edasalonexent MoA and Trial Assessment Map

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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